Cas no 1261232-04-5 ([1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol)
[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol Chemical and Physical Properties
Names and Identifiers
-
- [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol
- (1-(3-Chloroquinoxalin-2-yl)piperidin-4-yl)methanol
- [1-(3-chloroquinoxalin-2-yl)piperidin-4-yl]methanol
- SBB075726
- [1-(3-chloroquinoxalin-2-yl)-4-piperidyl]methan-1-ol
-
- Inchi: 1S/C14H16ClN3O/c15-13-14(18-7-5-10(9-19)6-8-18)17-12-4-2-1-3-11(12)16-13/h1-4,10,19H,5-9H2
- InChI Key: MNCCKHMZMCRIKT-UHFFFAOYSA-N
- SMILES: ClC1C(=NC2C=CC=CC=2N=1)N1CCC(CO)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 296
- Topological Polar Surface Area: 49.2
[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM221478-1g |
(1-(3-Chloroquinoxalin-2-yl)piperidin-4-yl)methanol |
1261232-04-5 | 97% | 1g |
$599 | 2021-08-04 | |
| Chemenu | CM221478-1g |
(1-(3-Chloroquinoxalin-2-yl)piperidin-4-yl)methanol |
1261232-04-5 | 97% | 1g |
$*** | 2023-03-30 | |
| Fluorochem | 089852-500mg |
1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol |
1261232-04-5 | 500mg |
£320.00 | 2022-03-01 |
[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol
Comprehensive Overview of [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol (CAS No. 1261232-04-5)
[1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol is a specialized quinoxaline derivative with a unique molecular structure that combines a piperidine ring and a methanol functional group. This compound, identified by its CAS No. 1261232-04-5, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the 3-chloro-quinoxalin-2-yl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
Recent studies highlight the growing interest in quinoxaline-based compounds, particularly in the context of antimicrobial resistance (AMR) and sustainable agriculture. Researchers are exploring derivatives like [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol for their potential to address global challenges such as drug-resistant infections and eco-friendly pest control. These applications align with current trends in green chemistry and precision medicine, where targeted molecular designs are prioritized.
The synthesis of CAS No. 1261232-04-5 involves multi-step organic reactions, including N-alkylation and hydroxylation, to achieve the desired piperidin-4-yl-methanol backbone. Its structural versatility allows for further modifications, enabling the development of novel bioactive molecules. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its molecular integrity.
In the pharmaceutical sector, [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol is investigated for its potential as a kinase inhibitor or GPCR modulator. These targets are pivotal in treating cancer, inflammatory diseases, and neurological disorders. The compound's lipophilic properties and hydrogen-bonding capacity contribute to its drug-likeness, a key metric in medicinal chemistry.
From an industrial perspective, the demand for high-purity intermediates like CAS No. 1261232-04-5 is rising, driven by advancements in automated synthesis and AI-driven molecular design. Companies are leveraging computational modeling to predict the compound's ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), accelerating its integration into preclinical pipelines.
Environmental and regulatory considerations are also paramount. The chloro-substituted quinoxaline core necessitates rigorous ecotoxicological assessments to ensure compliance with REACH and FDA guidelines. Researchers emphasize biodegradability studies to mitigate potential ecological impacts, aligning with the principles of sustainable development.
In summary, [1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol represents a promising scaffold in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to global health and environmental sustainability underscores its value as a subject of ongoing scientific exploration.
1261232-04-5 ([1-(3-Chloro-quinoxalin-2-yl)-piperidin-4-yl]-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)